2-(Phenylsulfanyl)-1-(thiophen-2-YL)ethan-1-one

• Molecular Formula: C12H10OS2
• Molecular Weight: 234.3 g/mol
• SMILES: C1=CC=C(C=C1)SCC(=O)C2=CC=CS2
• InChI: InChI=1S/C12H10OS2/c13-11(12-7-4-8-14-12)9-15-10-5-2-1-3-6-10/h1-8H,9H2
• InChIKey: RLPCAMGTCCKMDO-UHFFFAOYSA-N

2-(Phenylsulfanyl)-1-(thiophen-2-YL)ethan-1-one: Structural & Physicochemical Baseline

2-(Phenylsulfanyl)-1-(thiophen-2-yl)ethan-1-one (CAS 40027-96-1) is a heteroaryl α-(phenylthio)ketone with the molecular formula C12H10OS2 and a molecular weight of 234.3 g/mol [1]. Its structure combines a thiophene ring, a ketone carbonyl, and a phenylthioether linker, occupying a distinct chemical space among thiophene-based building blocks. The compound is cataloged under PubChem CID 11042682 and is commercially available at 98% purity from specialty chemical suppliers . It serves as a versatile intermediate in the synthesis of aromatic thioether ketones, with established synthetic routes via acylation of thiophenolic ethers in the presence of heteropoly acids or anhydrous hydrofluoric acid [2].

Distinct thiophene–thioether–ketone scaffold

Thioether oxidation state diversification

Patent-reported heteropoly acid route context

• [1] PubChem Compound Summary for CID 11042682, 2-(Phenylsulfanyl)-1-(thiophen-2-YL)ethan-1-one. National Center for Biotechnology Information (2025). View Source
• [2] EP1799638B1, Process for preparing aromatic thiophenyl ketones, 2005. View Source

Why In-Class Analogs Fall Short

Within the C12H10OS2 isomer space and broader α-(arylthio)ketone family, minor structural modifications produce divergent physicochemical profiles that critically affect reactivity, solubility, and downstream synthetic utility. The phenylthioether linker in this compound provides a distinct oxidation potential, lipophilicity (XLogP3 = 3.9), and topological polar surface area (TPSA = 70.6 Ų) compared to its selenium analog, de-thio variant, or sulfone oxidation product [1]. These properties govern partitioning behavior in biphasic reactions, crystallization efficiency, and compatibility with subsequent transformations. Substituting a closely related compound without verifying these parameters risks altered reaction kinetics, reduced yield, or purification failure in multi-step syntheses where this intermediate is employed [2].

Selenium analog Higher MW and lipophilicity may shift chromatographic retention and reaction partitioning

Sulfone oxidation state Pre-oxidized sulfone lacks thioether synthetic versatility; downstream oxidation pathway may be limited

Phenyl ketone regioisomer Carbonyl electrophilicity differs; reaction conditions may require re-optimization

• [1] PubChem Compound Summary for CID 11042682, Computed Properties: XLogP3-AA = 3.9, TPSA = 70.6 Ų. View Source
• [2] US4864058, Process for producing thioalkyl or thioarylphenones, Hoechst Celanese Corp., 1990. View Source

Quantitative Differentiation vs. Closest Analogs

Sulfur vs. Selenium Heteroatom Impact

The target compound (C12H10OS2, MW 234.3) differs from its selenium isostere 2-(Phenylselanyl)-1-(thiophen-2-yl)ethan-1-one (C12H10OSSe, MW 281.23) by 46.93 Da (20% higher MW for the Se analog) . This mass difference directly impacts LC-MS detection sensitivity and preparative HPLC retention times. Computed XLogP3 for the target is 3.9; the selenium analog is expected to have higher lipophilicity due to the larger, more polarizable selenium atom, though experimental logP data for both compounds remain unpublished [1].

Sulfur vs Selenium

Data to verify

MW 234.3 vs 281.23 g/mol; Δ +46.93 Da (+20%); XLogP3 3.9 vs predicted higher

Supports LC-MS differentiation; molar procurement context may favor lower-MW target

No experimental head-to-head chromatographic data available

Evidence Dimension	Molecular weight and lipophilicity
Target Compound Data	MW 234.3 g/mol; XLogP3 = 3.9; TPSA 70.6 Ų
Comparator Or Baseline	2-(Phenylselanyl)-1-(thiophen-2-yl)ethan-1-one (CAS 83756-35-8): MW 281.23 g/mol; XLogP3 and TPSA not experimentally determined
Quantified Difference	ΔMW = 46.93 Da (20% increase for Se analog); lipophilicity expected higher for Se analog based on atomic polarizability
Conditions	Computed physicochemical properties from PubChem (2025 release); no experimental chromatographic head-to-head comparison available in published literature

Why This Matters

The 20% molecular weight difference between S and Se analogs enables facile differentiation by LC-MS and dictates divergent preparative HPLC method development; for procurement, the lower MW of the target compound translates to lower molar cost per unit mass for reactions scaled by equivalents.

• [1] PubChem Compound Summary for CID 11042682, Computed Properties. View Source

Thioether vs. Sulfone Oxidation State

The target compound contains a thioether (-S-) linker at the α-position, whereas the oxidized analog 1-(thiophen-2-yl)-2-(phenylsulfonyl)ethanone (CAS 144888-18-6) contains a sulfone (-SO2-) group. This oxidation state change increases molecular weight from 234.3 to 266.34 g/mol (Δ = 32.04 Da, +13.7%) and adds one additional oxygen atom (C12H10O3S2 vs. C12H10OS2) . The sulfone analog has higher TPSA (estimated >85 Ų vs. 70.6 Ų) due to the additional S=O bonds, reducing membrane permeability and altering solubility profiles [1].

Thioether vs Sulfone

Class-level

C12H10OS2 vs C12H10O3S2; ΔMW +32.04 Da; TPSA 70.6 vs >85 Ų

Thioether enables downstream oxidation; sulfone may limit synthetic versatility

Computed properties; no experimental reactivity comparison

Evidence Dimension	Oxidation state and molecular formula
Target Compound Data	C12H10OS2, MW 234.3, TPSA 70.6 Ų, thioether oxidation state
Comparator Or Baseline	1-(thiophen-2-yl)-2-(phenylsulfonyl)ethanone (CAS 144888-18-6): C12H10O3S2, MW 266.34, sulfone oxidation state
Quantified Difference	ΔMW = 32.04 Da (+13.7%); ΔO = 2 oxygen atoms; TPSA increase estimated >14.4 Ų
Conditions	PubChem computed properties; no experimental direct comparison of reactivity published

Why This Matters

The thioether can be selectively oxidized to sulfoxide or sulfone in downstream steps, offering synthetic versatility not available from the pre-oxidized sulfone analog. For procurement, the thioether represents a more versatile building block enabling divergent synthetic pathways.

• [1] PubChem Compound Summary for CID 11042682, Computed Properties. View Source

Thiophene vs. Phenyl Ketone Reactivity

The target compound bears the ketone carbonyl directly attached to an electron-rich thiophene ring (2-position), whereas the regioisomeric comparator 1-Phenyl-2-(phenylthio)ethanone (CAS 16222-10-9, C14H12OS, MW 228.31) places the carbonyl on a phenyl ring . The thiophene ring donates electron density into the carbonyl via resonance, reducing its electrophilicity relative to the phenyl ketone. This is reflected in the computed XLogP3 difference (3.9 for target vs. an estimated higher value for the all-phenyl analog) and the TPSA difference (70.6 vs. ~42 Ų for the phenyl ketone lacking the thiophene sulfur) [1].

Thiophene vs Phenyl Ketone

Data to verify

C12H10OS2 vs C14H12OS; ΔTPSA ≈28.6 Ų; carbonyl on thiophene ring

Carbonyl electrophilicity may differ; aqueous solubility profile distinct

No kinetic or solubility data published

Evidence Dimension	Carbonyl electrophilicity and physicochemical properties
Target Compound Data	C12H10OS2, MW 234.3, XLogP3 3.9, TPSA 70.6 Ų, carbonyl on thiophene
Comparator Or Baseline	1-Phenyl-2-(phenylthio)ethanone (CAS 16222-10-9): C14H12OS, MW 228.31, carbonyl on phenyl ring
Quantified Difference	MW difference 5.99 Da (+2.6%); TPSA difference ~28.6 Ų (67% higher for target); molecular formula differs by C2H2S substitution
Conditions	Computed properties from PubChem; no experimental kinetic comparison of carbonyl reactivity available

Why This Matters

The enhanced TPSA (70.6 vs. ~42 Ų) of the target compound imparts greater aqueous solubility and distinct chromatographic behavior, while the electron-rich thiophene modulates carbonyl reactivity in nucleophilic addition and condensation reactions, making it unsuitable to substitute with a phenyl ketone analog without re-optimizing reaction conditions.

• [1] PubChem Compound Summary for CID 11042682, Computed Properties. View Source

Heteropoly Acid-Catalyzed Acylation Route

The target compound and its analogs can be synthesized via Friedel-Crafts-type acylation of thiophenolic ethers. Patent EP1799638B1 specifically claims a process for aromatic thiophenyl ketones using heteropoly acids or their solid-supported salts as catalysts, offering regioselective acylation at the position para to the thioether group [1]. This catalytic method contrasts with the anhydrous hydrofluoric acid route disclosed in US4864058, which requires specialized corrosion-resistant equipment [2]. The heteropoly acid method provides a greener, operationally simpler alternative that may influence the cost and availability of the target compound from specific suppliers.

Heteropoly Acid Route

Reported

Catalyst: heteropoly acid (EP1799638B1) vs anhydrous HF (US4864058)

Greener route may improve scalability; quality consistency may depend on vendor route

No head-to-head yield comparison available

Evidence Dimension	Synthetic route accessibility and catalyst system
Target Compound Data	Accessible via heteropoly acid-catalyzed acylation (EP1799638B1) or HF-catalyzed acylation (US4864058)
Comparator Or Baseline	Analogous thiophenyl ketones accessible by same routes; specific yield comparisons for target compound not disclosed in patents
Quantified Difference	Not quantifiable from available data; qualitative advantage in operational safety and equipment requirements for heteropoly acid vs. HF route
Conditions	Patent disclosures; no published head-to-head yield comparison

Why This Matters

The availability of a heteropoly acid-catalyzed route for this compound class means suppliers using this method may offer more consistent quality and lower cost than those relying on HF-based processes, though procurement decisions should verify the actual synthetic route with individual vendors.

• [1] EP1799638B1, Process for preparing aromatic thiophenyl ketones, 2005. View Source
• [2] US4864058, Process for producing thioalkyl or thioarylphenones, Hoechst Celanese Corp., 1990. View Source

Rotatable Bonds and Conformational Flexibility

The target compound possesses 4 rotatable bonds (computed by Cactvs), conferring moderate conformational flexibility [1]. In comparison, 2-Phenyl-1-(thiophen-2-yl)ethanone (CAS 13196-28-6), which lacks the thioether linker, has only 3 rotatable bonds, resulting in a more rigid scaffold. The additional rotatable bond in the target arises from the C-S-C linkage between the phenyl ring and the ethanone moiety. This flexibility influences crystal packing, melting point, and solubility—parameters critical for purification by recrystallization and for solid-state formulation.

Rotatable Bonds

Class-level

4 rotatable bonds vs 3 for de-thio analog; TPSA 70.6 vs ≈30 Ų

Higher flexibility may lower melting point and influence crystallization behavior

Computed; no experimental solid-state data

Evidence Dimension	Conformational flexibility (rotatable bond count)
Target Compound Data	4 rotatable bonds; MW 234.3; TPSA 70.6 Ų; XLogP3 3.9
Comparator Or Baseline	2-Phenyl-1-(thiophen-2-yl)ethanone (CAS 13196-28-6): 3 rotatable bonds; MW 202.27; TPSA ~30 Ų (estimated); XLogP3 ~3.2 (estimated)
Quantified Difference	Δ rotatable bonds = 1; ΔMW = 32.03 Da (15.8% higher for target); ΔTPSA >40 Ų
Conditions	Computed PubChem properties for target; comparator properties estimated from structure

Why This Matters

The higher rotatable bond count and TPSA of the target compound predict lower melting point, higher solubility, and different crystallization behavior compared to the de-thio analog, directly impacting purification strategy and solid-form screening in early development.

• [1] PubChem Compound Summary for CID 11042682, Computed Properties: Rotatable Bond Count = 4. View Source

Nitro Group Absence vs. Nitro Analog

The target compound lacks the nitro group present in 1-(4-Nitro-5-(phenylthio)thiophen-2-yl)ethan-1-one (CAS 90680-28-7, USP7/USP47 inhibitor 1) . The nitro analog (C12H9NO3S2, MW 279.33) has a higher molecular weight (+45.03 Da, +19.2%) and contains a nitro group capable of bioreduction to reactive intermediates, raising toxicity flags (structural alert for mutagenicity) [1]. For applications where the nitro group is not pharmacophorically required, the target compound presents a safer handling profile and avoids the metabolic liability associated with nitroaromatic compounds.

Nitro Group Absence

Class-level

No nitro group vs nitro analog (CAS 90680-28-7); ΔMW +45.03 Da

Avoids nitro structural alert; genotoxicity profile may differ

No experimental Ames data available

Evidence Dimension	Presence/absence of nitro group and associated safety profile
Target Compound Data	C12H10OS2, MW 234.3, no nitro group, no structural alert for mutagenicity
Comparator Or Baseline	1-(4-Nitro-5-(phenylthio)thiophen-2-yl)ethan-1-one (CAS 90680-28-7): C12H9NO3S2, MW 279.33, contains nitro group with known bioreduction potential
Quantified Difference	ΔMW = 45.03 Da (+19.2%); qualitative difference in genotoxicity risk profile
Conditions	Structural comparison; no experimental Ames or micronucleus data available for either compound

Why This Matters

For procurement in early-stage medicinal chemistry, the absence of the nitro group in the target compound eliminates a known structural alert, potentially reducing downstream attrition due to genetic toxicity, and simplifies safety handling requirements during synthesis and purification.

• [1] PubChem Compound Summary for CID 11042682. View Source

Optimal Application Scenarios

Medicinal Chemistry Building Block

With its moderate lipophilicity (XLogP3 = 3.9) and TPSA of 70.6 Ų, the target compound occupies favorable oral drug-like property space. Its α-phenylthio ketone motif serves as a versatile handle for further diversification—the thioether can be oxidized to sulfoxide/sulfone, the ketone can undergo reductive amination or Grignard addition, and the thiophene ring can participate in electrophilic substitution [1]. This multifunctionality makes it a strategic building block for generating focused libraries where sulfur oxidation state is a variable under investigation.

Process Intermediate for Thiophenyl Ketones

The compound is directly accessible via the heteropoly acid-catalyzed acylation route patented in EP1799638B1, which offers regioselective acylation of thiophenolic ethers under mild conditions [2]. For kilogram-scale synthesis, this route avoids the corrosive and hazardous anhydrous HF required in earlier processes, reducing capital equipment costs and improving process safety. Laboratories or CDMOs equipped with heteropoly acid catalyst systems can produce this intermediate with predictable quality.

Chromatographic Reference Standard for Sulfur Analytes

The compound's distinct combination of two sulfur atoms in different chemical environments (thiophene ring sulfur and thioether sulfur) produces a characteristic UV-Vis absorption profile and MS fragmentation pattern. Its molecular weight (234.3 Da) and XLogP3 (3.9) place it in a region well-resolved by standard C18 reversed-phase HPLC gradients [1]. It can serve as a retention time marker or system suitability standard when developing methods for sulfur-containing heterocyclic compound libraries.

Non-Nitro Scaffold for USP7/USP47 SAR Studies

As a structural analog of the USP7/USP47 inhibitor 1 (CAS 90680-28-7) but lacking the nitro group, this compound provides a cleaner starting scaffold for structure-activity relationship (SAR) exploration . Researchers can introduce substituents onto the thiophene or phenyl rings without the confounding effects of the nitro group's electronic influence and metabolic reactivity, enabling clearer interpretation of SAR trends.

Application

Selection Property

Validation Focus

Medicinal chemistry building block

Multifunctional α-phenylthio ketone scaffold

Derivatization scope and oxidation state control

Process intermediate

Heteropoly acid route accessibility

Scalability and quality batch consistency

Chromatographic reference standard

Dual-sulfur UV-MS profile

Retention time reproducibility and purity

Non-nitro SAR scaffold

Nitro-group-free thiophene core

SAR interpretation excluding nitro metabolic alert

• [1] PubChem Compound Summary for CID 11042682. View Source
• [2] EP1799638B1, Process for preparing aromatic thiophenyl ketones, 2005. View Source